Cas no 2229536-05-2 (1-(3-fluoro-2,6-dimethoxyphenyl)piperazine)

• Product Name: 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine
• CAS No: 2229536-05-2
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5796723
• PubChem ID: 165863141
• Update Time: 2025-05-26

1-(3-fluoro-2,6-dimethoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine
• 2229536-05-2
• EN300-1789912

• Inchi： 1S/C12H17FN2O2/c1-16-10-4-3-9(13)12(17-2)11(10)15-7-5-14-6-8-15/h3-4,14H,5-8H2,1-2H3
• InChI Key： HJUJIOHYRUBUIQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)N1CCNCC1)OC

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.7Ų

Additional information on 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine

Introduction to 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine (CAS No: 2229536-05-2)

1-(3-fluoro-2,6-dimethoxyphenyl)piperazine, identified by the chemical identifier CAS No: 2229536-05-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of this compound, featuring a piperazine ring linked to a phenyl moiety with specific substitution patterns, makes it a subject of considerable interest in the development of novel pharmacological agents.

The phenyl ring in 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine is substituted with a fluorine atom at the 3-position and methoxy groups at the 2- and 6-positions. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its interactions with biological targets. The presence of the fluorine atom, in particular, is often associated with enhanced metabolic stability and improved binding affinity, attributes that are highly valued in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to interact with various neurotransmitter systems. 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine has been studied for its potential role in modulating central nervous system (CNS) activity. Preliminary research suggests that this compound may exhibit properties relevant to the treatment of neurological and psychiatric disorders. The fluorine-substituted phenyl ring is particularly noteworthy, as it has been shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor for CNS drug efficacy.

The synthesis of 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine into the aromatic ring typically requires specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater efficiency, which has spurred interest in developing new derivatives like 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine.

One of the most compelling aspects of this compound is its potential as a scaffold for further chemical modification. By altering the substitution patterns on the phenyl ring or exploring different piperazine derivatives, researchers can fine-tune the pharmacological properties of 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine to target specific therapeutic indications. For instance, modifications aimed at enhancing receptor selectivity or reducing side effects could lead to the development of more effective and safer drugs.

Recent studies have begun to uncover the mechanistic basis by which piperazine derivatives exert their effects on biological systems. These investigations have highlighted the importance of molecular interactions at both the atomic and macroscopic levels. Understanding these interactions is crucial for optimizing drug design and improving therapeutic outcomes. The unique structural features of 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine, such as its fluorine-substituted aromatic ring and methoxy groups, make it an attractive candidate for such studies.

The pharmaceutical industry has long been intrigued by piperazine derivatives due to their versatility and potential clinical applications. While many piperazine-based drugs have reached the market, there remains significant unmet medical need that could be addressed by developing new compounds like 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine. Researchers are particularly interested in exploring its potential as an intermediate in drug discovery programs aimed at treating conditions such as depression, anxiety disorders, and neurodegenerative diseases.

As computational methods continue to advance, virtual screening techniques are being increasingly employed to identify promising candidates for further experimental validation. These computational approaches allow researchers to predict how different molecules will behave in biological systems before investing resources in synthesis and testing. 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine has emerged as a compound of interest in such virtual screening campaigns due to its structural features that suggest potential activity against multiple targets.

The safety and efficacy profile of any new drug candidate must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving 1-(3-fluoro-2,6-dimethoxyphenyl)piperazine have begun to provide insights into its pharmacokinetic behavior and potential side effects. These studies are essential for identifying any risks associated with the compound and for establishing appropriate dosing regimens.

In conclusion,1-(3-fluoro-2,6-dimethoxyphenyl)piperazine (CAS No: 2229536-05-2) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,1-(3-fluoro-2,6-dimethoxyphenyl)piperazine may play an important role in the development of novel therapeutic agents that address unmet medical needs.